2-methyl-3-phenyl-9-(2-(thiophen-2-yl)ethyl)-9,10-dihydrochromeno[8,7-e][1,3]oxazin-4(8H)-one

• IUPAC Name: 2-methyl-3-phenyl-9-(2-thiophen-2-ylethyl)-8,10-dihydropyrano[2,3-f][1,3]benzoxazin-4-one
• InChI: InChI=1S/C24H21NO3S/c1-16-22(17-6-3-2-4-7-17)23(26)19-9-10-21-20(24(19)28-16)14-25(15-27-21)12-11-18-8-5-13-29-18/h2-10,13H,11-12,14-15H2,1H3
• InChI Key: JNZGWAMPVUPKMW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)C2=C(O1)C3=C(C=C2)OCN(C3)CCC4=CC=CS4)C5=CC=CC=C5
• Molecular Formula: C24H21NO3S
• Molecular Weight: 403.5 g/mol

Description

2-methyl-3-phenyl-9-(2-(thiophen-2-yl)ethyl)-9,10-dihydrochromeno[8,7-e][1,3]oxazin-4(8H)-one is a useful research compound. Its molecular formula is C24H21NO3S and its molecular weight is 403.5. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The synthesis of derivatives similar to the mentioned compound often involves multi-step reactions, including cyclization and condensation processes. These reactions yield a variety of heterocyclic compounds with potential applications in pharmaceuticals and materials science. For example, compounds with the oxazin-4-one moiety have been synthesized through reactions involving ethyl acetoacetate and amines, leading to products with potential antimicrobial activities (Iwanami et al., 1964). Similarly, the introduction of different acceptor groups into the carbazole and thiophene moieties has been shown to affect the electrochemical and electrochromic properties of the resulting compounds, indicating their potential in electronic applications (Hu et al., 2013).

Antimicrobial Activities

Several studies have focused on the antimicrobial potential of compounds containing the oxazin-4-one structure. For instance, novel dihydrochromeno[8,7-e][1,3]oxazine-2(8H)-thiones exhibited significant anti-bacterial efficacy against both Gram-positive and Gram-negative bacterial strains (Mathew et al., 2014). This suggests that modifications to the core structure of compounds like "2-methyl-3-phenyl-9-(2-(thiophen-2-yl)ethyl)-9,10-dihydrochromeno[8,7-e][1,3]oxazin-4(8H)-one" could lead to effective antimicrobial agents.

Anti-tumor Properties

Research has also highlighted the anti-tumor potential of compounds with similar structures. For example, bis-pyrazolyl-thiazoles incorporating the thiophene moiety were synthesized and demonstrated promising anti-tumor activities against hepatocellular carcinoma cell lines (Gomha et al., 2016). This indicates the potential of structurally related compounds for therapeutic applications in oncology.